4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C20H22N4O4S/c1-2-28-17-4-6-18(7-5-17)29(26,27)22-12-3-15-24-20(25)9-8-19(23-24)16-10-13-21-14-11-16/h4-11,13-14,22H,2-3,12,15H2,1H3
• InChI Key: OUUNOQICPJZBMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol

Description

4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

1. Spectroscopic and Photophysicochemical Properties

A study explored the synthesis and characterization of zinc(II) phthalocyanine substituted with benzenesulfonamide units containing Schiff base, highlighting its potential as a photosensitizer in photodynamic therapy. This therapy is an effective alternative in cancer treatment due to its good solubility, monomeric species, and favorable fluorescence and photostability properties (Öncül, Öztürk, & Pişkin, 2022).

2. Antimicrobial and Anticancer Activity

Research on Co(II) and Ni(II) complexes involving variants of benzenesulfonamide has shown promising results in antimicrobial and anticancer activities. These complexes demonstrated significant efficacy against various strains of microbes and human cancer cell lines, indicating their potential in medical applications (Gomathi & Selvameena, 2018), (Vellaiswamy & Ramaswamy, 2017).

3. Synthesis and Structural Studies

The synthesis and structural investigation of compounds related to benzenesulfonamide have been extensively studied. These studies provide valuable insights into the molecular and supramolecular structures of these compounds, contributing to the understanding of their chemical properties and potential applications in various fields (Jacobs, Chan, & O'Connor, 2013).

4. Kinase Inhibitory Activity

A series of compounds derived from benzenesulfonamide were designed as selective kinase inhibitors. These compounds showed strong inhibitory activity against specific kinase enzymes and demonstrated therapeutic effects in certain health conditions, suggesting their potential in drug development (Chang et al., 2017).